Cas no 1564281-08-8 ((2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1564281-08-8
• MF: C₂₇H₂₂ClNO₅
• MW: 475.920286655426
• CID: 6245768
• PubChem ID: 5337922
• Update Time: 2025-05-30

(2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• AKOS024574486
• CB07359
• 6-Chloro-4-phenyl-3-[3-(3,4,5-trimethoxy-phenyl)-acryloyl]-1H-quinolin-2-one
• SCHEMBL245342
• SMSF0004685
• 6-CHLORO-4-PHENYL-3-[3-(3,4,5-TRIMETHOXYPHENYL)ACRYLOYL]-2(1H)-QUINOLINONE
• AKOS000639230
• (E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• BIM-0005289.P001
• F0125-1949
• 1564281-08-8
• 312923-81-2
• Z56846442
• 6-chloro-4-phenyl-3-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]-1H-quinolin-2-one

• Inchi： 1S/C27H22ClNO5/c1-32-22-13-16(14-23(33-2)26(22)34-3)9-12-21(30)25-24(17-7-5-4-6-8-17)19-15-18(28)10-11-20(19)29-27(25)31/h4-15H,1-3H3,(H,29,31)/b12-9+
• InChI Key： KJBZPPCYPBTKTG-FMIVXFBMSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)C(N2)=O

Computed Properties

• Exact Mass: 475.1186505g/mol
• Monoisotopic Mass: 475.1186505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Compound CAS No. 1564281-08-8: A Comprehensive Overview

The compound with CAS No. 1564281-08-8, known as (2E)-1-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of this compound is characterized by a quinoline ring system substituted with a chlorine atom at position 6 and a hydroxyl group at position 2. The quinoline moiety is further connected to a phenyl group at position 4, which adds to the molecule's complexity and potential for diverse interactions. The propenone group attached at position 3 of the quinoline ring introduces additional functionality, particularly through the conjugated double bond (E configuration), which may influence the compound's electronic properties and reactivity.

One of the most notable features of this compound is the presence of a trimethoxyphenyl group at positions 3, 4, and 5 on the aromatic ring. This substitution pattern suggests that the molecule may exhibit significant steric hindrance and electronic effects, which could be advantageous in certain biological or chemical applications. The trimethoxyphenyl group is known to contribute to increased lipophilicity and may play a role in modulating the compound's pharmacokinetic properties.

Recent studies have focused on synthesizing this compound through various routes, including multi-component reactions and modular assembly strategies. These methods aim to optimize yield, purity, and scalability for potential large-scale production. Researchers have also explored the use of green chemistry principles in synthesizing this compound, emphasizing the importance of sustainability in modern chemical synthesis.

From an application standpoint, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes or pathways involved in tumor growth and metastasis. Additionally, its fluorescence properties under certain conditions make it a candidate for use in bioimaging applications or as a component in advanced materials such as organic light-emitting diodes (OLEDs).

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interactions with biological targets. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery and material design processes.

In conclusion, CAS No. 1564281-08-8 represents a fascinating example of how complex molecular architectures can lead to innovative solutions across multiple disciplines. With ongoing research focusing on its synthesis optimization and application development, this compound holds great potential for contributing to advancements in medicine, materials science, and beyond.